Cas no 6093-81-8 (2H-1-Benzopyran-2-one,7-hydroxy-5-methoxy-4-methyl-)

• Product Name: 2H-1-Benzopyran-2-one,7-hydroxy-5-methoxy-4-methyl-
• CAS No: 6093-81-8
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 501805
• PubChem ID: 12900453
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7-hydroxy-5-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-5-methoxy-4-methyl-
• Coumarin,7-hydroxy-5-methoxy-4-methyl- (7CI,8CI)
• Umbelliferone, 5-methoxy-4-methyl-(6CI)
• 7-Hydroxy-5-methoxy-4-methylcoumarin
• 6093-81-8
• OJLATCGOJCUTJG-UHFFFAOYSA-N
• 7-HYDROXY-5-METHOXY-4-METHYLCHROMEN-2-ONE
• 7-Hydroxy-5-methoxy-4-methyl-2H-1-benzopyran-2-one
• SCHEMBL11095245
• 4-methyl-5-methoxy-7-hydroxycoumarin
• 2H-1-Benzopyran-2-one, 7-hydroxy-5-methoxy-4-methyl-
• DTXSID201227992

• Inchi： 1S/C11H10O4/c1-6-3-10(13)15-9-5-7(12)4-8(14-2)11(6)9/h3-5,12H,1-2H3
• InChI Key： OJLATCGOJCUTJG-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C(=CC(=CC1=2)O)OC)=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 261-262 ºC
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins